
3-Iodopropanal: A Comprehensive Technical
Guide to Hazards and Safety

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Iodopropanal

Cat. No.: B2808199 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Iodopropanal is a bifunctional organic compound with significant applications in organic

synthesis.[1] Its dual reactivity, stemming from the aldehyde group and the carbon-iodine bond,

makes it a valuable intermediate for constructing complex molecular architectures.[1] However,

its utility is accompanied by a range of potential hazards that necessitate stringent safety

protocols. This guide provides an in-depth overview of the known and suspected hazards

associated with 3-Iodopropanal, detailed safety precautions, and recommended experimental

protocols for its safe handling in a laboratory setting. All quantitative data is summarized in

structured tables, and logical relationships between hazards and safety measures are

visualized using a Graphviz diagram.

Introduction
Halogenated aldehydes, such as 3-Iodopropanal, are a class of reactive organic compounds

widely utilized in synthetic chemistry. The presence of both an aldehyde and a halogen atom on

a three-carbon chain allows for a variety of chemical transformations, including nucleophilic

additions, condensations, and substitutions.[1] While its synthetic potential is significant, the

inherent reactivity of 3-Iodopropanal also presents considerable health and safety risks. This

document aims to provide researchers and professionals in drug development with a

comprehensive understanding of these risks and the necessary precautions to mitigate them.
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Hazard Identification and Classification
3-Iodopropanal is classified as a hazardous substance with multiple risk factors. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides a framework

for understanding these hazards.

GHS Hazard Statements
The following table summarizes the GHS hazard statements for 3-Iodopropanal, providing a

clear overview of its primary dangers.
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Hazard Code Hazard Statement Description

H226 Flammable liquid and vapor

The substance can ignite and

burn when exposed to a

source of ignition.

H315 Causes skin irritation

Direct contact with the skin can

lead to inflammation and

irritation.

H319 Causes serious eye irritation

Direct contact with the eyes

can result in significant and

potentially damaging irritation.

H332 Harmful if inhaled

Inhalation of vapors or

aerosols can cause adverse

health effects.

H335 May cause respiratory irritation
Inhalation can lead to irritation

of the respiratory tract.

H341
Suspected of causing genetic

defects

There is some evidence to

suggest that this substance

may cause mutations in the

genetic material of cells.

H351 Suspected of causing cancer

There is some evidence to

suggest that this substance

may cause cancer.

H411
Toxic to aquatic life with long

lasting effects

Release into the environment

can cause long-term harm to

aquatic organisms.

Toxicological Profile
While specific quantitative toxicological data such as LD50 and LC50 values for 3-
Iodopropanal are not readily available in the public domain, the GHS classification of "Harmful

if inhaled" (Category 4) indicates a significant risk from inhalation exposure.
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Symptoms of exposure may include a burning sensation, coughing, wheezing, laryngitis,

shortness of breath, headache, nausea, and vomiting. Due to its classification as a suspected

mutagen and carcinogen, chronic exposure should be strictly avoided.

Physical and Chemical Properties
Understanding the physical and chemical properties of 3-Iodopropanal is crucial for its safe

handling and storage.

Property Value Source

Molecular Formula C₃H₅IO PubChem

Molecular Weight 183.98 g/mol PubChem

Melting Point -101 °C Sigma-Aldrich

Boiling Point 101-102 °C Sigma-Aldrich

Density 1.743 g/cm³ at 25 °C Sigma-Aldrich

Experimental Protocols and Safety Precautions
Given the hazardous nature of 3-Iodopropanal, a multi-layered approach to safety is essential.

This includes engineering controls, personal protective equipment (PPE), and specific handling

procedures.

Engineering Controls
Fume Hood: All work with 3-Iodopropanal must be conducted in a properly functioning

chemical fume hood to minimize the inhalation of vapors.

Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of

flammable or toxic vapors.

Eyewash Stations and Safety Showers: These must be readily accessible in the immediate

work area.

Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling 3-Iodopropanal:

PPE Type Specification Rationale

Eye Protection
Chemical splash goggles and

a face shield.

To protect against splashes

that can cause serious eye

irritation.

Hand Protection Nitrile or butyl rubber gloves.

To prevent skin contact and

irritation. Latex gloves are not

recommended as they may not

provide adequate protection

against aldehydes.

Body Protection
A flame-retardant lab coat, fully

buttoned, with long sleeves.

To protect the skin from

splashes and in case of a fire.

Footwear Closed-toe shoes. To protect the feet from spills.

Respiratory Protection

An air-purifying respirator with

an organic vapor cartridge may

be necessary for certain

operations or in case of a spill.

All respirator use must comply

with institutional and national

guidelines.

To prevent inhalation of

harmful vapors, especially if

engineering controls are

insufficient.

Handling and Storage Procedures
Ignition Sources: Keep 3-Iodopropanal away from heat, sparks, open flames, and other

sources of ignition.[2] Use non-sparking tools and explosion-proof equipment.

Inert Atmosphere: For storage, consider an inert atmosphere (e.g., nitrogen or argon) to

prevent autoxidation, as is recommended for other reactive aldehydes.

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.
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Quantities: Use the smallest possible quantity of the substance for the experiment.

Waste Disposal: Dispose of waste containing 3-Iodopropanal in a designated, labeled

hazardous waste container according to institutional and local regulations.

Emergency Procedures
In the event of an emergency, prompt and correct action is critical.
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Emergency Situation First Aid / Response Protocol

Inhalation

Move the affected person to fresh air

immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, give artificial

respiration. Seek immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Rinse the skin with copious amounts of water for

at least 15 minutes. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention from an

ophthalmologist.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink one or two glasses of water.

Seek immediate medical attention.

Spill

Evacuate the area and eliminate all ignition

sources. Wear appropriate PPE, including

respiratory protection. Absorb the spill with an

inert, non-combustible material (e.g., sand,

vermiculite). Collect the absorbed material in a

sealed container for hazardous waste disposal.

Fire

Use a dry chemical, carbon dioxide (CO₂), or

alcohol-resistant foam extinguisher. Do not use

a direct water jet, as it may spread the fire.

Vapors are heavier than air and may travel to a

source of ignition and flash back.

Hazard-Precaution Relationship Diagram
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The following diagram illustrates the logical connections between the hazards of 3-
Iodopropanal and the necessary safety precautions.

Hazards of 3-Iodopropanal

Safety Precautions
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Prevented by
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Proper Storage
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Caption: Hazard-Precaution Flow for 3-Iodopropanal

Conclusion
3-Iodopropanal is a valuable reagent in chemical synthesis, but its hazardous properties

demand a high level of respect and caution. By understanding its flammability, irritant nature,

and potential for long-term health effects, and by rigorously implementing the engineering

controls, personal protective equipment, and safe handling procedures outlined in this guide,

researchers can minimize the risks associated with its use. A proactive approach to safety is

paramount when working with such reactive and hazardous compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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